Cas no 4513-41-1 (2-Chlorocinnamic acid)

• Product Name: 2-Chlorocinnamic acid
• CAS No: 4513-41-1
• MF: C₉H₇ClO₂
• MW: 182.60368180275
• CID: 2716492
• PubChem ID: 700642
• Update Time: 2025-04-21

2-Chlorocinnamic acid Chemical and Physical Properties

Names and Identifiers

• o-Chlorocinnamic acid
• (E)-3-(2-chlorophenyl)prop-2-enoic acid
• 2-[2-Chlorophenyl]propenoic acid
• WLN: QV1U1R BG
• FC71201
• AB00625913-03
• (2E)-3-(2-Chlorophenyl)-2-propenoic acid
• EN300-18175
• CS-W017082
• Z57264035
• EINECS 213-363-7
• AKOS000263334
• (E)-3-(2-Chlorophenyl)acrylic acid
• AC7821
• NSC-98548
• SCHEMBL211297
• EINECS 223-154-2
• NSC52173
• NCGC00342482-01
• SR-01000597224
• 2-Propenoic acid, 3-(2-chlorophenyl)-, (2E)-
• (E)-o-Chlorocinnamic acid
• trans-2-chlorocinnamic acid
• 4513-41-1
• 2-(2-Chlorophenyl)propenoic acid
• 2-Chlorocinnamicacid
• 3-(2-chlorophenyl)prop-2-enoic acid
• (E)-3-(2-Chlorophenyl)acrylicacid
• BBL036324
• InChI=1/C9H7ClO2/c10-8-4-2-1-3-7(8)5-6-9(11)12/h1-6H,(H,11,12)/b6-5
• NS00041921
• BRN 1365198
• 3-(2-chlorophenyl)acrylic acid
• E-3-(2-chlorophenyl)propenoic acid
• NSC-98547
• MFCD00004372
• SR-01000597224-1
• 223-154-2
• NSC-4792
• (2E)-3-(2-chlorophenyl)prop-2-enoic acid
• NSC98547
• 3-(2-chloro-phenyl)-acrylic acid
• DTXCID701519649
• (E)-3-(2-chlorophenyl) acrylic acid
• LT5X82W7YR
• NSC-52173
• STK397301
• F87597
• 3-(2-Chlorophenyl)-2-propenoic acid
• 2-Chlorocinnamic acid
• 939-58-2
• 2-Chlorocinnamic acid, predominantly trans
• 2-Propenoic acid, 3-(2-chlorophenyl)-
• NSC 4792
• o-Chlorzimtsaure
• (2E)-3-(2-Chlorophenyl)-2-propenoic acid #
• (E)-3-(2-chloro-phenyl)-acrylic acid
• NSC4792
• ALBB-006017
• EN300-740210
• 3752-25-8
• CS-11041
• F0850-6845
• 213-363-7
• DTXSID301035497
• NSC 52173
• HY-W016366
• 2-Propenoic acid, 3-(2-chlorophenyl)-(9CI)
• CINNAMIC ACID, o-CHLORO-
• NSC98548

• Inchi： 1S/C9H7ClO2/c10-8-4-2-1-3-7(8)5-6-9(11)12/h1-6H,(H,11,12)/b6-5+
• InChI Key： KJRRTHHNKJBVBO-AATRIKPKSA-N
• SMILES： ClC1C=CC=CC=1/C=C/C(=O)O

Computed Properties

• Exact Mass: 182.0134572Da
• Monoisotopic Mass: 182.0134572Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 37.3Ų